Cas no 42783-68-6 (5-Pyrimidinecarbonitrile,1,2-dihydro-2-thioxo-)

5-Pyrimidinecarbonitrile,1,2-dihydro-2-thioxo- structure
42783-68-6 structure
Product Name:5-Pyrimidinecarbonitrile,1,2-dihydro-2-thioxo-
CAS No:42783-68-6
MF:C5H3N3S
MW:137.162418603897
CID:325233
PubChem ID:21399860
Update Time:2025-04-19

5-Pyrimidinecarbonitrile,1,2-dihydro-2-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarbonitrile,1,2-dihydro-2-thioxo-
    • 5-Pyrimidinecarbonitrile, 1,2-dihydro-2-thioxo- (9CI)
    • SCHEMBL11748184
    • 2-thioxopyrimidine-5-carbonitrile
    • 42783-68-6
    • 2-mercaptopyrimidine-5-carbonitrile
    • 2-Thioxo-1,2-dihydropyrimidine-5-carbonitrile
    • Inchi: 1S/C5H3N3S/c6-1-4-2-7-5(9)8-3-4/h2-3H,(H,7,8,9)
    • InChI Key: JTGSRXMVILYFHL-UHFFFAOYSA-N
    • SMILES: S=C1N=CC(C#N)=CN1

Computed Properties

  • Exact Mass: 137.005
  • Monoisotopic Mass: 137.005
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.3A^2
  • XLogP3: -0.2
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